Cas no 1016689-72-7 (1,2,3,4-tetrahydroquinoline-6-carboxamide)

• Product Name: 1,2,3,4-tetrahydroquinoline-6-carboxamide
• CAS No: 1016689-72-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4566901
• Update Time: 2025-06-27

1,2,3,4-tetrahydroquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroquinoline-6-carboxamide

• Inchi： 1S/C10H12N2O/c11-10(13)8-3-4-9-7(6-8)2-1-5-12-9/h3-4,6,12H,1-2,5H2,(H2,11,13)
• InChI Key： YLPNAIOOSLKUHD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(N)=O)C=C2)CCC1

Computed Properties

• Exact Mass: 176.094963g/mol
• Monoisotopic Mass: 176.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 176.21g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 1,2,3,4-tetrahydroquinoline-6-carboxamide

Introduction to 1,2,3,4-tetrahydroquinoline-6-carboxamide (CAS No. 1016689-72-7)

1,2,3,4-tetrahydroquinoline-6-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1016689-72-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a carboxamide functional group at the 6-position introduces unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 1,2,3,4-tetrahydroquinoline-6-carboxamide combines the aromatic stability of the quinoline core with the flexibility provided by the tetrahydro moiety. This combination often results in enhanced solubility and bioavailability, critical factors for pharmaceutical applications. The carboxamide group not only influences the compound's solubility but also serves as a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their potential therapeutic applications. Studies have highlighted their role in various pharmacological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. The 1,2,3,4-tetrahydroquinoline-6-carboxamide structure has been explored as a precursor in the synthesis of novel compounds targeting specific disease mechanisms. Its ability to interact with biological targets such as enzymes and receptors makes it a promising candidate for further investigation.

One of the most compelling aspects of 1,2,3,4-tetrahydroquinoline-6-carboxamide is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors and activators for key biological processes. For instance, derivatives of this compound have shown promise in modulating enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its structural similarity to certain natural products has led to investigations into its potential as an antimicrobial agent against resistant bacterial strains.

The synthesis of 1,2,3,4-tetrahydroquinoline-6-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly used in its preparation. These methods not only enhance efficiency but also allow for the introduction of functional groups at specific positions on the tetrahydroquinoline core.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1,2,3,4-tetrahydroquinoline-6-carboxamide. Molecular modeling and virtual screening techniques enable researchers to predict binding affinities and interactions with biological targets before conducting experimental validation. This approach has significantly reduced the time and resources required for hit identification in drug development pipelines.

The pharmacokinetic properties of 1,2,3,4-tetrahydroquinoline-6-carboxamide are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have provided insights into its metabolic pathways and interaction with cytochrome P450 enzymes. These findings are essential for predicting drug-drug interactions and ensuring safe dosing regimens.

In conclusion,1,2,3,4-tetrahydroquinoline-6-carboxamide (CAS No. 1016689-72-7) represents a significant area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing new therapeutic agents. Ongoing studies continue to uncover its pharmacological significance and expand its applications in medicine. As research progresses,1,2,3,4-tetrahydroquinoline-6-carboxamide is poised to play a crucial role in addressing unmet medical needs through innovative drug discovery efforts.